Cas no 36323-98-5 (6-amino-5-bromo-1-methylpyrimidin-2(1H)-one)
36323-98-5 structure
Product Name:6-amino-5-bromo-1-methylpyrimidin-2(1H)-one
CAS No:36323-98-5
MF:C5H6BrN3O
MW:204.024639606476
CID:1473688
PubChem ID:150778
Update Time:2025-04-20
6-amino-5-bromo-1-methylpyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-5-bromo-1-methylpyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone, 6-amino-5-bromo-1-methyl-
- 6-Amino-5-bromo-1-methyl-2(1H)-pyrimidinone
- 6-amino-5-bromo-1-methylpyrimidin-2-one
- 36323-98-5
- DTXSID60189860
-
- Inchi: 1S/C5H6BrN3O/c1-9-4(7)3(6)2-8-5(9)10/h2H,7H2,1H3
- InChI Key: XACAVKRIWZBIHT-UHFFFAOYSA-N
- SMILES: BrC1C=NC(N(C)C=1N)=O
Computed Properties
- Exact Mass: 202.96948
- Monoisotopic Mass: 202.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.69
6-amino-5-bromo-1-methylpyrimidin-2(1H)-one Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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